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Compound of Interest

Compound Name: Ethylene glycol-13C2

Cat. No.: B026584

This technical guide provides a comprehensive overview of the key physical properties of
Ethylene glycol-13C2, specifically its melting and boiling points. It is intended for researchers,
scientists, and professionals in drug development who utilize isotopically labeled compounds.
This document outlines the experimentally determined values for these properties, detailed
protocols for their measurement, and a visual representation of the experimental workflow.

Physical Properties of Ethylene Glycol-13C2

Ethylene glycol-13C2, an isotopically labeled form of ethylene glycol with the chemical
formula HO[13CHZ2][13CH2]OH, is a valuable compound in various research applications.[1] Its
physical properties are crucial for its handling, application, and in the design of experimental
procedures. The melting and boiling points are fundamental characteristics for the identification
and purity assessment of the substance.

Summary of Physical Data

The following table summarizes the key physical properties of Ethylene glycol-13C2. These
values are based on literature data and are essential for laboratory use.

Physical Property Value
Melting Point -13 °C[1][2][3]
Boiling Point 196-198 °C[1][2][3]
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Experimental Protocols for Physical Property
Determination

Accurate determination of melting and boiling points is critical for verifying the purity and
identity of a chemical compound. The following sections provide detailed methodologies for
these measurements.

Determination of Melting Point

The melting point of a substance is the temperature range over which it transitions from a solid
to a liquid state. For pure crystalline compounds, this transition occurs over a narrow
temperature range. The capillary method is a widely used and reliable technique for this
determination.[4][5][6]

Principle: A small, powdered sample of the substance is heated at a controlled rate in a
capillary tube. The temperatures at which the substance begins to melt and completely
liquefies are recorded as the melting point range.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or similar digital device)[5]

Capillary tubes (sealed at one end)

Ethylene glycol-13C2 sample (solidified)

Mortar and pestle (if sample needs to be powdered)

Spatula
Procedure:

o Sample Preparation: Since Ethylene glycol-13C2 is a liquid at room temperature, it must
first be frozen to a solid state using a suitable cooling bath (e.g., dry ice/acetone). The
solidified sample should then be finely powdered.
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o Packing the Capillary Tube: Press the open end of a capillary tube into the powdered
sample, trapping a small amount of the material. Tap the sealed end of the tube on a hard
surface to pack the sample down to a height of 2-3 mm.[5]

o Apparatus Setup: Place the packed capillary tube into the heating block of the melting point
apparatus.

o Rapid Heating (Optional): If the approximate melting point is unknown, perform a rapid
heating run to get a rough estimate. Heat the sample at a rate of 10-20 °C per minute.[7]

e Accurate Measurement: For an accurate measurement, start with a new sample and heat
rapidly to about 20 °C below the estimated melting point. Then, decrease the heating rate to
1-2 °C per minute to allow for thermal equilibrium.[5]

o Observation and Recording: Observe the sample through the magnifying lens. Record the
temperature at which the first drop of liquid appears (the onset of melting) and the
temperature at which the entire sample becomes a clear liquid (completion of melting). This
range is the melting point.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[8] For pure compounds, the boiling point is a characteristic
physical property. Acommon and effective method for determining the boiling point of small
liquid samples is the micro-boiling point or capillary method.[9]

Principle: A small amount of the liquid is heated in a test tube containing an inverted capillary
tube. As the liquid heats, its vapor pressure increases, forcing the air out of the capillary. Upon
cooling, the liquid will enter the capillary tube at the temperature where its vapor pressure
equals the atmospheric pressure, which is the boiling point.[8]

Apparatus and Materials:
e Small test tube

o Capillary tube (sealed at one end)
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Thermometer

Heating apparatus (e.g., oil bath or heating block)

Ethylene glycol-13C2 sample (liquid)

Clamps and stand

Procedure:

Sample Preparation: Place a few milliliters of Ethylene glycol-13C2 into a small test tube.

Capillary Insertion: Place a capillary tube (sealed end up) into the test tube with the liquid.
[10][11]

Apparatus Setup: Attach the test tube to a thermometer, ensuring the bottom of the test tube
is level with the thermometer bulb. Immerse the assembly in a heating bath (e.g., silicone
oil).

Heating: Begin heating the bath at a steady rate. As the temperature rises, a stream of
bubbles will emerge from the open end of the inverted capillary tube as the trapped air
expands and is replaced by the vapor of the liquid.

Observation: Continue heating until a rapid and continuous stream of bubbles is observed. At
this point, remove the heat source and allow the apparatus to cool slowly.

Recording the Boiling Point: The stream of bubbles will slow down and eventually stop. The
boiling point is the temperature at which the liquid just begins to enter the capillary tube.[9]
Record this temperature.

Visualization of Experimental Workflows

The following diagrams illustrate the logical flow of the experimental procedures for determining

the melting and boiling points of Ethylene glycol-13C2.
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Sample Preparation

Start: Solidify Ethylene glycol-13C2

Powder the solid sample

Pack sample into capillary tube

Transfer to Apparatus
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Place capillary in apparatus
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Slow heating (1-2°C/min) near M.P.

Observe melting range

Record start and end temperatures

End of Procedure

End: Melting Point Determined
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Workflow for Melting Point Determination
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Apparatus Setup
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Workflow for Boiling Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Ethylene Glycol-13C2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b026584+#physical-properties-of-ethylene-glycol-13c2-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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